Cas no 1273659-87-2 (6-fluoro-7-methoxy-3,4-dihydro-2H-1-benzopyran-4-one)

• Product Name: 6-fluoro-7-methoxy-3,4-dihydro-2H-1-benzopyran-4-one
• CAS No: 1273659-87-2
• MF: C₁₀H₉FO₃
• MW: 196.175066709518
• MDL: MFCD18648531
• CID: 5242220
• PubChem ID: 55269630
• Update Time: 2026-03-08

6-fluoro-7-methoxy-3,4-dihydro-2H-1-benzopyran-4-one Chemical and Physical Properties

Names and Identifiers

• 6-FLUORO-7-METHOXYCHROMAN-4-ONE
• Y12756
• 6-FLUORO-7-METHOXY-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-ONE
• 6-fluoro-7-methoxy-3,4-dihydro-2H-1-benzopyran-4-one

• MDL： MFCD18648531
• Inchi： 1S/C10H9FO3/c1-13-10-5-9-6(4-7(10)11)8(12)2-3-14-9/h4-5H,2-3H2,1H3
• InChI Key： NGJPSHYOMJSVBW-UHFFFAOYSA-N
• SMILES： FC1C(=CC2=C(C=1)C(CCO2)=O)OC

Computed Properties

• Exact Mass: 196.05357231g/mol
• Monoisotopic Mass: 196.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 6-fluoro-7-methoxy-3,4-dihydro-2H-1-benzopyran-4-one

6-Fluoro-7-Methoxy-3,4-Dihydro-2H-1-Benzopyran-4-One: A Comprehensive Overview

6-fluoro-7-methoxy-3,4-dihydro-2H-1-benzopyran-4-one (CAS No. 1273659-87-2) is a complex organic compound with a unique chemical structure that has garnered significant attention in the fields of pharmacology, organic synthesis, and materials science. This compound belongs to the class of benzopyrans, which are known for their versatile applications in drug design and as intermediates in the synthesis of various bioactive molecules. The compound's structure is characterized by a benzopyran skeleton with fluorine and methoxy substituents at specific positions, which contribute to its distinct chemical and physical properties.

The benzopyran framework is a fused bicyclic system consisting of a benzene ring and a pyran ring. In the case of 6-fluoro-7-methoxy-3,4-dihydro-2H-1-benzopyran-4-one, the fluorine atom is located at position 6, while the methoxy group is at position 7. The dihydro and 2H designations indicate the presence of hydrogen atoms in specific positions within the pyran ring. This arrangement imparts unique electronic and steric properties to the molecule, making it an interesting subject for both theoretical and experimental studies.

Recent advancements in computational chemistry have allowed researchers to delve deeper into the electronic structure of 6-fluoro-7-methoxy-3,4-dihydro-2H-1-benzopyran-4-one. Using density functional theory (DFT) calculations, scientists have been able to map out the molecule's frontier molecular orbitals, which are critical for understanding its reactivity in various chemical reactions. These studies have revealed that the fluorine substituent at position 6 significantly influences the electron distribution within the molecule, enhancing its ability to participate in electrophilic aromatic substitution reactions.

In terms of synthesis, 6-fluoro-7-methoxybenzopyran derivatives have been traditionally prepared through multi-step processes involving Friedel-Crafts alkylation or acylation followed by oxidation or reduction steps. However, recent breakthroughs in catalytic asymmetric synthesis have opened up new avenues for producing enantiomerically enriched versions of this compound. Such enantiomerically pure compounds are invaluable in drug discovery programs where stereochemistry plays a crucial role in biological activity.

The biological activity of 6-fluoro-7-methoxybenzopyrans has been extensively studied in recent years. Preclinical studies have demonstrated that these compounds exhibit potent anti-inflammatory and antioxidant properties, making them promising candidates for the development of novel therapeutic agents. Additionally, their ability to modulate key cellular signaling pathways has led researchers to explore their potential as anticancer agents.

One of the most exciting developments involving CAS No. 1273659872 is its application in nanotechnology. Researchers have successfully incorporated this compound into self-assembling nanostructures that exhibit enhanced drug delivery capabilities. These nanostructures exploit the unique hydrophobic-hydrophilic balance of 6-fluoro derivatives, allowing them to encapsulate hydrophobic drugs while maintaining stability in aqueous environments.

Furthermore, recent green chemistry initiatives have focused on developing sustainable methods for synthesizing benzopyran derivatives like CAS No. 1273659872. By utilizing renewable feedstocks and catalytic processes with minimal environmental impact, these methods aim to reduce the ecological footprint associated with traditional synthetic routes.

In conclusion, 6-fluoro -methoxy -dihydro -benzopyran -one (CAS No. 1273659872) stands out as a multifaceted compound with applications spanning drug discovery, materials science, and nanotechnology. Its unique chemical structure and versatile reactivity continue to inspire innovative research across diverse scientific disciplines.